molecular formula C6H7BrN2O2S B1265807 4-Bromobenzenesulfonohydrazide CAS No. 2297-64-5

4-Bromobenzenesulfonohydrazide

Cat. No. B1265807
CAS RN: 2297-64-5
M. Wt: 251.1 g/mol
InChI Key: UXGNIMVLJMBZGY-UHFFFAOYSA-N
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Description

Synthesis Analysis 4-Bromobenzenesulfonohydrazide and its derivatives are synthesized through various methods, including condensation reactions. For instance, derivatives were synthesized by the condensation of 4-bromobenzohydrazide and benzaldehydes, showing antibacterial activity. These structures were determined using spectroscopic methods and single-crystal X-ray structure determination, highlighting the versatility of 4-bromobenzohydrazide as a precursor for various chemical transformations (Chantrapromma et al., 2015).

Molecular Structure Analysis The molecular structure of 4-Bromobenzenesulfonohydrazide derivatives has been elucidated using various analytical techniques, including single-crystal X-ray diffraction. These analyses reveal intricate details about the crystalline structure and intermolecular interactions, such as hydrogen bonding, which stabilizes the crystal structure and affects the compound's properties (Hussain et al., 2020).

Chemical Reactions and Properties 4-Bromobenzenesulfonohydrazide undergoes various chemical reactions, leading to the formation of diverse compounds. For example, its derivatives have been applied as sensors for metal ion detection, illustrating the compound's utility in environmental monitoring and analytical chemistry (Hussain et al., 2020).

Physical Properties Analysis The physical properties, such as crystal packing and stability, are crucial for understanding the behavior of 4-Bromobenzenesulfonohydrazide derivatives. The crystal structure is often stabilized by weak interactions, including hydrogen bonds and π-π interactions, which play a significant role in determining the compound's physical characteristics (Chantrapromma et al., 2015).

Chemical Properties Analysis The chemical properties of 4-Bromobenzenesulfonohydrazide derivatives are influenced by their molecular structure. These properties are pivotal in various applications, such as the development of sensors for detecting environmental pollutants. The specific interactions and reactivity patterns of these compounds underscore their potential in chemical synthesis and application (Hussain et al., 2020).

Scientific Research Applications

Application as a Sensor for Chromium Ion Detection

A novel compound, (E)-Nʹ-(4-Bromobenzylidene)-benzenesulfonohydrazide (4-BBBSH), was synthesized and used as a selective sensor for chromium ion detection in environmental samples. The sensor exhibited high sensitivity and satisfactory results in determining Cr3+ in various environments (Hussain, Asiri, Arshad, & Rahman, 2020).

Electrolyte Additive in Lithium-Ion Batteries

In the field of energy storage, a study examined the use of 4-bromo-2-fluoromethoxybenzene (BFMB), a closely related compound to 4-Bromobenzenesulfonohydrazide, as a bi-functional electrolyte additive for lithium-ion batteries. It was found to provide overcharge protection and fire retardancy without impacting the normal cycle performance of the batteries (Zhang, 2014).

Antioxidant and Anticholinesterase Activities

Research on sulfonyl hydrazone compounds, including derivatives of 4-Bromobenzenesulfonohydrazide, showed significant antioxidant capacity and anticholinesterase activity. These compounds exhibited better activity in various assays compared to standard antioxidants and cholinesterase inhibitors (Karaman et al., 2016).

Safety And Hazards

4-Bromobenzenesulfonohydrazide may cause severe skin burns and eye damage. It may also cause allergy or asthma symptoms or breathing difficulties if inhaled . It is advised not to breathe the dust and to wear protective gloves, protective clothing, eye protection, and face protection when handling this compound .

properties

IUPAC Name

4-bromobenzenesulfonohydrazide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H7BrN2O2S/c7-5-1-3-6(4-2-5)12(10,11)9-8/h1-4,9H,8H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UXGNIMVLJMBZGY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1S(=O)(=O)NN)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H7BrN2O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID8062311
Record name Benzenesulfonic acid, 4-bromo-, hydrazide
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Molecular Weight

251.10 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Bromobenzenesulfonohydrazide

CAS RN

2297-64-5
Record name Benzenesulfonic acid, 4-bromo-, hydrazide
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Record name Benzenesulfonic acid, 4-bromo-, hydrazide
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Record name p-Bromophenylsulfonylhydrazine
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Record name Benzenesulfonic acid, 4-bromo-, hydrazide
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Record name Benzenesulfonic acid, 4-bromo-, hydrazide
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Record name 4-BROMOBENZENESULFONIC HYDRAZIDE
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Synthesis routes and methods

Procedure details

p-Bromobenzenesulfonic acid 2-[(3-amino-5,6-dichloropyrazinyl)methylene]hydrazide by the reaction of p-bromobenzenesulfonyl chloride with hydrazine to form p-bromobenzenesulfonylhydrazine, followed by the reaction of the latter with 3-amino-5,6-dichloropyrazinaldehyde.
Name
p-Bromobenzenesulfonic acid 2-[(3-amino-5,6-dichloropyrazinyl)methylene]hydrazide
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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4-Bromobenzenesulfonohydrazide
Reactant of Route 2
4-Bromobenzenesulfonohydrazide

Citations

For This Compound
31
Citations
N Karaman, EE Oruç-Emre, Y Sıcak, B Çatıkkaş… - Medicinal Chemistry …, 2016 - Springer
… ,6-diphenylpiperidin-4-ylidene)-4-bromobenzenesulfonohydrazide (11) has the highest lipid … -4-ylidene)-4-bromobenzenesulfonohydrazide (11) exhibited better activity than standard …
Number of citations: 24 link.springer.com
M Gollapalli, M Taha, H Ullah, M Nawaz… - Bioorganic …, 2018 - Elsevier
In search of better α-glucosidase inhibitors, a series of bis-indolylmethane sulfonohydrazides derivatives (1-14) were synthesized and evaluated for their α-glucosidase inhibitory …
Number of citations: 51 www.sciencedirect.com
L Zhang, S Chen, Y Gao, P Zhang, Y Wu, G Tang… - Organic …, 2016 - ACS Publications
… Thus, benzenesulfonohydrazide, 4-fluorobenzenesulfonohydrazide, 4-chlorobenzenesulfonohydrazide, and 4-bromobenzenesulfonohydrazide reacted with 1a to give products 5a–5d …
Number of citations: 99 pubs.acs.org
Y Lv, J Lai, W Pu, J Wang, W Han, A Wang… - The Journal of …, 2023 - ACS Publications
Herein, a novel, practical, and green synthetic method using readily available 1,3-enynes with sulfonyl hydrazides and I 2 through tert-butyl hydroperoxide (TBHP)-mediated 1,4-…
Number of citations: 2 pubs.acs.org
K Zhang, O Provot, C Tran, M Alami… - Organic & Biomolecular …, 2021 - pubs.rsc.org
… This hydrazone was prepared easily from 4-bromobenzenesulfonohydrazide and the corresponding ketone in excellent yield (see ESI† part). For the formation of the C–SO 2 bond, first, …
Number of citations: 3 pubs.rsc.org
AO Terent'ev, OM Mulina, DA Pirgach, DV Demchuk… - RSC …, 2016 - pubs.rsc.org
Copper(I) halides were used as mediators in the synthesis of β-hydroxysulfones via the oxysulfonylation of styrenes using sulfonylhydrazides. The feature of the developed process lies …
Number of citations: 35 pubs.rsc.org
S Noda, S Tanimori - Tetrahedron Green Chem, 2023 - Elsevier
An organic solvent-free synthesis of sulfonyl hydrazides has been achieved in water. The reactions of equimolar amount of sulfonyl chlorides and hydrazines afforded a series of …
Number of citations: 3 www.sciencedirect.com
RF George - Future Medicinal Chemistry, 2018 - Future Science
… It was obtained from the reaction of 4 with 4-bromobenzenesulfonohydrazide (8c). Mp 169–170C, yield 68% (0.83 g). IR ν max /cm -1 : 3206 (NH stretching), 3075 (CH aromatic), 2982, …
Number of citations: 20 www.future-science.com
A Siddiqa, A Rehman, MA Abbasi, S Rasool… - Tropical Journal of …, 2014 - ajol.info
Purpose: To study the antibacterial activity of various sulfonamides derived from 1, 3-benzodioxol-5-carbohydrazide. Methods: The synthesis involved the conversion of 1, 3-benzodioxol…
Number of citations: 6 www.ajol.info
EL Luzina, AV Popov - Journal of Fluorine Chemistry, 2013 - Elsevier
1,1-Bis(trifluoromethyl)alkyl isocyanates obtained from perfluoroisobutene (PFIB) react with aroyl(arylsulfonyl)hydrazines. Twenty eight prospective biologically active polyfluorinated 1,4…
Number of citations: 18 www.sciencedirect.com

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